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Compound of Interest

Compound Name: alpha-Isowighteone

Cat. No.: B582696 Get Quote

Alpha-Isowighteone: A Technical Overview
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a concise summary of the available information on alpha-
Isowighteone, a flavonoid compound. The guide clarifies its chemical identity and presents the

limited publicly available data regarding its biological activities.

Chemical Identity
A precise understanding of a compound's chemical identity is fundamental for research and

development. There has been notable confusion in scientific literature and commercial listings

between alpha-Isowighteone and a related isomer, Isowighteone. This guide pertains

specifically to alpha-Isowighteone.

Identifier Information

IUPAC Name

3,4-Dihydro-5-hydroxy-9-(4-hydroxyphenyl)-2,2-

dimethyl-2H,10H-benzo[1,2-b:3,4-b']dipyran-10-

one

CAS Number 65388-03-6[1][2][3]

Molecular Formula C₂₀H₁₈O₅

Synonym α-Isowighteone
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It is crucial to distinguish alpha-Isowighteone from Isowighteone, which has the CAS number

68436-47-5 and the IUPAC name 5,7-dihydroxy-3-[4-hydroxy-3-(3-methylbut-2-

enyl)phenyl]chromen-4-one. The majority of published research on biological activity, including

signaling pathways such as the HSP90AA1-mediated PI3K-Akt pathway in vascular

calcification, pertains to Isowighteone and not alpha-Isowighteone.

Biological Activity and Signaling Pathways
Detailed information regarding the biological activity and associated signaling pathways of

alpha-Isowighteone is sparse in publicly accessible scientific literature.

One source suggests that alpha-Isowighteone is investigated for its potential antioxidative and

anti-inflammatory properties.[4] The compound is reportedly used in cellular models to explore

its effects on biochemical pathways related to oxidative stress and inflammation.[4] However,

the specific molecular targets, mechanisms of action, and the signaling pathways modulated by

alpha-Isowighteone have not been elucidated in the available literature.

Experimental Protocols and Quantitative Data
A comprehensive search for detailed experimental protocols and quantitative data for alpha-
Isowighteone did not yield specific results. To fulfill the core requirements of an in-depth

technical guide, such data would be essential. This includes, but is not limited to:

In vitro and in vivo experimental designs

Assay methodologies

Pharmacokinetic and pharmacodynamic data

Dose-response curves and IC₅₀ values

The absence of this information in the public domain prevents the creation of detailed tables

and experimental workflows for alpha-Isowighteone at this time.

Signaling Pathway and Experimental Workflow
Diagrams
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Due to the lack of specific data on the signaling pathways and experimental workflows

associated with alpha-Isowighteone, the creation of Graphviz diagrams as requested is not

feasible.

Conclusion
Alpha-Isowighteone is a distinct chemical entity from the more extensively studied

Isowighteone. While there are indications of its potential as an antioxidant and anti-

inflammatory agent, there is a significant gap in the scientific literature regarding its specific

biological activities, mechanism of action, and associated signaling pathways. Further research

is required to characterize this compound and provide the detailed technical information

necessary for its consideration in research and drug development. Professionals are advised to

exercise caution and ensure they are referencing the correct isomeric form in their studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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